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Compound of Interest

Compound Name: UCB-35440

Cat. No.: B1683355

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract

UCB-35440 is a novel investigational compound with a unique dual mechanism of action,
functioning as both a 5-lipoxygenase (5-LOX) inhibitor and a histamine H1 receptor antagonist.
This dual functionality suggests its potential therapeutic application in inflammatory conditions
where both leukotriene and histamine-mediated pathways play a significant role, such as
dermatitis and asthma. This document provides a comprehensive overview of the available
technical information on UCB-35440, including its chemical properties, proposed mechanisms
of action, and relevant experimental methodologies for its evaluation.

Core Compound Data

The fundamental physicochemical properties of UCB-35440 are summarized in the table
below. This information is critical for the preparation of stock solutions, determination of molar
concentrations in experimental setups, and interpretation of analytical data.

Parameter Value Reference
CAS Number 299460-62-1 [1]
Molecular Weight 576.09 g/mol [1]
Molecular Formula C31H34CIN504 [1]
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Mechanism of Action

UCB-35440 exerts its pharmacological effects through the simultaneous modulation of two key
inflammatory pathways: the 5-lipoxygenase pathway and the histamine H1 receptor signaling
cascade.

Inhibition of 5-Lipoxygenase (5-LOX)

The 5-lipoxygenase enzyme is a critical component in the biosynthesis of leukotrienes, which
are potent lipid mediators of inflammation.[2][3] By inhibiting 5-LOX, UCB-35440 is proposed to
block the conversion of arachidonic acid into leukotrienes, thereby reducing the inflammatory
response.[4][5] The signaling pathway is depicted below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
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